Cas no 1806048-59-8 (5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1806048-59-8
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4832078
• Update Time: 2025-06-12

5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-4-3(13)2-12-6(18(8,14)15)5(4)17-7(9,10)11/h2,13H,1H3
• InChI Key： UTXWOPZHMFCFRJ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(=CN=1)O)OC)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2
• Topological Polar Surface Area: 94.1

Additional information on 5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Overview of 5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806048-59-8)

5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1806048-59-8) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, known for its versatile reactivity in organic synthesis. Its unique structure, featuring a trifluoromethoxy group and hydroxy-methoxy substitution, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing interest in fluorinated compounds like 5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride stems from their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the trifluoromethoxy moiety, is a trending strategy in medicinal chemistry to improve drug-like properties. This aligns with current industry demands for next-generation therapeutics with improved pharmacokinetics. The compound's sulfonyl chloride group also enables facile conjugation with amines and alcohols, making it a key building block for high-throughput screening libraries.

From a synthetic chemistry perspective, this pyridine derivative offers intriguing possibilities for heterocyclic functionalization. The presence of both electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy) groups creates interesting electronic effects that can be exploited in catalyzed cross-coupling reactions. Recent publications have highlighted similar structures in the development of kinase inhibitors and antimicrobial agents, reflecting broader trends in precision medicine and antibiotic resistance research.

The compound's physicochemical properties warrant special attention. The sulfonyl chloride functionality provides excellent leaving group potential, while the pyridine core contributes to molecular recognition properties. These characteristics make it particularly valuable for bioconjugation applications and proteomics research. Analytical methods for characterizing 1806048-59-8 typically involve advanced techniques like LC-MS and NMR spectroscopy, which are crucial for quality control in fine chemical synthesis.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesize such functionalized pyridines. The pharmaceutical industry's shift toward environmentally benign processes has spurred interest in catalytic methods for introducing trifluoromethoxy groups, a challenge that remains active in contemporary methodology development. This compound's structural features make it an interesting case study for atom economy and waste minimization strategies.

From a commercial perspective, 5-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride represents a niche but growing segment in the custom synthesis market. Suppliers specializing in fluorinated building blocks are seeing increased demand for such compounds, driven by expanding drug discovery pipelines. Proper handling and storage recommendations, including protection from moisture and maintenance of cool conditions, are essential for preserving the reactivity of this sulfonyl chloride derivative.

Looking ahead, the scientific community anticipates broader applications of 1806048-59-8 in bioconjugate vaccines and targeted drug delivery systems. Its structural motifs align well with current interests in antibody-drug conjugates and small molecule-protein hybrids. As research continues to uncover new biological targets, compounds with this multifunctional pyridine scaffold are likely to play increasingly important roles in translational research bridging chemistry and biology.